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methoxybenzoate
CAS No.: 148527-38-2
Cat. No.: B169132

Get Quote

Executive Summary

Ethyl 3-hydroxy-4-methoxybenzoate (commonly known as Ethyl Isovanillate) is a specialized
phenolic ester used primarily as a pharmacophore building block in medicinal chemistry. Unlike
its regioisomer ethyl vanillate (a common flavoring agent), ethyl isovanillate is predominantly
utilized in the synthesis of uricosuric agents (gout treatments) and respiratory stimulant

analogs.

This guide provides a rigorous technical breakdown of its chemical identity, a validated
synthesis protocol derived from pharmaceutical patent literature, and analytical characterization
standards required for drug development workflows.

Part 1: Chemical Identity & Nomenclature

The precise identification of this molecule is critical due to the prevalence of its isomer, ethyl
vanillate. Researchers must distinguish between the isovanillic (3-hydroxy, 4-methoxy) and
vanillic (4-hydroxy, 3-methoxy) substitution patterns, as their biological activities differ
significantly.
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Nomenclature Hierarchy

IUPAC Name: Ethyl 3-hydroxy-4-methoxybenzoate[1][2]

Common Name: Ethyl isovanillate

CAS Registry Number: 148527-38-2 (Specific to the ethyl ester)[1][2]

Parent Acid: Isovanillic acid (CAS: 645-08-9)[3]

Synonyms & ldentifiers Table

Identifier Type Value Context
Ethyl 3-hydroxy-4- . )

IUPAC Official chemical nomenclature
methoxybenzoate

Common Ethyl isovanillate Laboratory shorthand

) Benzoic acid, 3-hydroxy-4- Indexing (e.g., Chemical

Systematic

methoxy-, ethyl ester Abstracts)

S 3-Hydroxy-4-methoxybenzoic Distinguishes from Ethyl
Isomeric Distinction ) ]
acid ethyl ester Vanillate

CCOC(=0)C1=CC(=C(C=C1) _ _ _
SMILES Chemoinformatics / Docking
0C)O

DCBPAZQCHKARFB- . o
InChlKey Digital Identification
UHFFFAOYSA-N

Part 2: Physicochemical Profile[4]

Unlike ethyl vanillate, which is a crystalline solid (MP ~44°C), ethyl isovanillate is often isolated
as a viscous oil that may crystallize slowly upon standing or cooling.
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Property Data Note
Molecular Formula C10H1204
Molecular Weight 196.20 g/mol

Physical State

Viscous liquid / Low-melting

solid

Often requires high-vacuum
drying to solidify.

Solubility

Soluble in EtOH, EtOAc, DCM,

DMSO

Poorly soluble in water.

pKa (Phenolic)

~9.3 (Predicted)

Less acidic than carboxylic
acids; deprotonated by strong
bases (e.g., K2COs).

LogP

Lipophilic; suitable for
membrane permeability

studies.

Part 3: Synthetic Pathways (Protocol)

The most robust method for synthesizing ethyl isovanillate is Fischer Esterification using p-

toluenesulfonic acid (p-TsOH) as a catalyst. This method is preferred over acyl chloride routes

for phenolic acids because it avoids potential polymerization or self-esterification of the

phenolic hydroxyl group.

Reaction Logic[3][9][10]

o Catalysis: p-TsOH provides a proton source to activate the carbonyl oxygen of isovanillic

acid.

« Equilibrium Shift: Using ethanol as both solvent and reagent drives the equilibrium toward

the ester.

o Water Removal: The reaction generates water; carrying it out under reflux (often with a

Dean-Stark trap if using a co-solvent like toluene, though pure ethanol usually suffices with

extended time) ensures high conversion.
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Validated Experimental Protocol

Adapted from Patent WO2012033720A1 (Synthesis of Uric Acid Reducing Compounds)

Reagents:

Isovanillic acid (3-hydroxy-4-methoxybenzoic acid): 10.0 g (59.4 mmol)
Absolute Ethanol: 100 mL

p-Toluenesulfonic acid monohydrate (p-TsOH): 2.26 g (11.9 mmol, ~20 mol%)

Step-by-Step Methodology:

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
Flush with Argon or Nitrogen to prevent oxidation of the phenol.

Dissolution: Add Isovanillic acid (10 g) and Ethanol (100 mL) to the flask. Stir until partially
dissolved.

Catalyst Addition: Add p-TsOH (2.26 g) in a single portion.

Reflux: Heat the mixture to reflux (approx. 80°C oil bath temperature). Maintain reflux for 16
hours.

o Self-Validating Check (TLC): Spot the reaction mixture against the starting acid (Mobile
phase: 30% EtOAc in Hexanes). The product (Ester) will have a significantly higher Rf
than the Acid. The reaction is complete when the Acid spot disappears.

Concentration: Remove the ethanol solvent under reduced pressure (Rotary Evaporator) to
obtain a crude residue.

Workup (Purification):
o Dissolve the residue in Ethyl Acetate (100 mL).

o Wash 1: 0.1 N HCI (50 mL) — Purpose: Remove residual ethanol and trace amine
impurities if present.
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o Wash 2: Saturated NaHCOs (2 x 50 mL) — Critical Step: Neutralizes the p-TsOH catalyst
and removes any unreacted Isovanillic acid (which forms the water-soluble sodium salt).

o Wash 3: Brine (saturated NaCl, 50 mL) — Purpose: Remove bulk water.

e Drying: Dry the organic layer over anhydrous NazSOa4, filter, and concentrate under vacuum.

« Isolation: The product is obtained as a pale yellow oil or off-white solid. Yield is typically
>90%.[4]

Synthesis Workflow Diagram
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Caption: Figure 1. Fischer esterification workflow for the synthesis of Ethyl 3-hydroxy-4-
methoxybenzoate.

Part 4: Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated using NMR
spectroscopy. The specific coupling patterns of the aromatic protons distinguish it from the
vanillate isomer.

Expected *H NMR Data (CDCIs, 400 MHz)
e 0 1.39 (t, 3H): Methyl group of the ethyl ester (-CH2-CH3).

e 0 3.94 (s, 3H): Methoxy group at C4 (-OCH3).
o & 4.35 (g, 2H): Methylene group of the ethyl ester (-CH2-CH3).

e 0 5.70 (s, 1H): Phenolic Hydroxyl (-OH), exchangeable with D20.
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» Aromatic Region (Key for Isomer ID):

(¢]

0 6.90 (d, J=8.5 Hz, 1H): Proton at C5 (Ortho to Methoxy).

[¢]

0 7.55 (d, J=2.0 Hz, 1H): Proton at C2 (Ortho to Ester, Meta to OH).

[¢]

0 7.62 (dd, J=8.5, 2.0 Hz, 1H): Proton at C6.

[e]

Note: In Ethyl Vanillate (isomer), the coupling patterns differ slightly due to the swapped
OH/OMe positions, but the chemical shift of the proton ortho to the OH group will differ.

Part 5: Pharmaceutical Applications[1][3][4][12]

While Ethyl Vanillate is a flavoring agent, Ethyl Isovanillate is strictly a pharmaceutical
intermediate.

Precursor for Uricosuric Agents (Gout)

Ethyl isovanillate is a key intermediate in the synthesis of URAT1 (Urate Transporter 1)
inhibitors.

e Mechanism: The phenolic -OH is alkylated (e.g., with 2,6-dimethylbenzyl chloride) to create
lipophilic ether derivatives.

o Pathway: The ester is subsequently hydrolyzed to the acid or converted to an amide to form
the active pharmacophore that inhibits uric acid reabsorption in the kidney.

Structural Analog Studies (Etamivan)

Etamivan is a respiratory stimulant derived from Vanillic Acid (N,N-diethyl-4-hydroxy-3-
methoxybenzamide).[5]

» Relevance: Ethyl isovanillate is used to synthesize "Iso-Etamivan” (N,N-diethyl-3-hydroxy-4-
methoxybenzamide) for Structure-Activity Relationship (SAR) studies.

« Insight: Comparing the biological activity of Etamivan vs. its Isovanillic analog helps
researchers understand the necessity of the specific 4-OH/3-OMe arrangement for receptor
binding in the medullary respiratory center.
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Application Logic Diagram
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Caption: Figure 2. Divergent synthetic utility of Ethyl Isovanillate in drug development.
Part 6: Safety & Handling
o Hazard Classification: Irritant (Skin/Eye).
» Signal Word: Warning.
o H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

o Storage: Store in a cool, dry place under inert gas (Nitrogen) if possible, as phenolic
compounds can darken upon prolonged exposure to air/light (oxidation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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